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Compound of Interest

Compound Name: VUF10166

Cat. No.: B141808

Audience: Researchers, scientists, and drug development professionals.
Introduction

VUF10166 is a potent and high-affinity antagonist for the 5-HT3A receptor, with a reported Ki
value of 0.04 nM.[1][2][3] It exhibits significantly lower affinity for the 5-HT3AB receptor.[1][2] At
higher concentrations, VUF10166 can also act as a partial agonist at the 5-HT3A receptor, with
an EC50 of 5.2 uM.[2][4] This compound is a valuable tool for studying the pharmacology of the
5-HT3 receptor and its role in various physiological processes. Proper solubilization is critical
for obtaining accurate and reproducible results in in vitro and in vivo experiments. This
document provides a detailed standard operating procedure for the solubilization of VUF10166.

Chemical Properties

e Chemical Name: 2-chloro-3-(4-methyl-1-piperazinyl)-quinoxaline[3][4]

CAS Number: 155584-74-0[3]

Molecular Formula: C13H15CIN4[3][5]

Molecular Weight: 262.7 g/mol [3]

Appearance: Solid[1][3]
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Data Presentation: VUF10166 Solubility and Stock
Solution Storage

The following table summarizes the solubility of VUF10166 in various solvents and

recommended storage conditions for stock solutions.
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Maximum Storage Storage
Solvent . ) Notes
Solubility Temperature Duration
Use of newly
opened,
hygroscopic
1 month at DMSO is
100 mg/mL
DMSO -20°C or -80°C -20°C, 6 months recommended.

(380.60 mM)[2] ,
at -80°C[2] Ultrasonic

treatment may
be needed to aid

dissolution.[2]

Data on solution
>4 years (as a

DMF 30 mg/mL[3] -20°C ] stability is
solid)[3] o
limited.
Data not
Ethanol 10 mg/mL][3] -20°C ]
available
Not
DMSO:PBS (pH recommended Prepare fresh for
0.25 mg/mL[3] Short-term ] _
7.2) (1:3) for long-term immediate use.
storage.
10% DMSO, Not _ ,
This formulation
40% PEG300, > 2.5 mg/mL recommended )
Short-term yields a clear
5% Tween-80, (9.52 mM)[2] for long-term ]
) solution.[2]
45% Saline storage.
Not _ _
10% DMSO, This formulation
> 2.5 mg/mL recommended )
90% (20% SBE- Short-term yields a clear
) ) (9.52 mM)[2] for long-term )
B-CD in Saline) solution.[2]
storage.
Not ) )
This formulation
10% DMSO, > 2.5 mg/mL recommended ) ) )
] Short-term is suitable for in
90% Corn Oil (9.52 mM)[2] for long-term ) )
vivo studies.
storage.
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Experimental Protocols: VUF10166 Solubilization

This section provides detailed methodologies for preparing stock and working solutions of
VUF10166 for in vitro and in vivo applications.

Materials
e VUF10166 powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Phosphate-buffered saline (PBS), pH 7.2
 PEG300

e Tween-80

e Saline

e Cornoll

« Sterile microcentrifuge tubes or vials

» Vortex mixer

» Ultrasonic bath (optional)

Calibrated pipettes

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in
aqueous buffers for in vitro assays.

e Weighing: Accurately weigh the desired amount of VUF10166 powder in a sterile
microcentrifuge tube.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
concentration (e.g., for a 10 mM stock solution, add 38.06 uL of DMSO per 1 mg of
VUF10166).

 Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, use an
ultrasonic bath for a few minutes to aid dissolution.[2] Visually inspect the solution to ensure
there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[2] Store the aliquots at -20°C for up to one month or at -80°C
for up to six months, protected from light.[2]

Protocol 2: Preparation of a Working Solution for In Vivo
Administration

This protocol describes the preparation of a VUF10166 solution suitable for in vivo experiments
using a co-solvent formulation.

e Prepare a DMSO Stock: First, prepare a concentrated stock solution of VUF10166 in DMSO
(e.g., 25 mg/mL) as described in Protocol 1.

o Co-solvent Mixture: In a sterile tube, add the required volume of the DMSO stock solution.

» Stepwise Addition of Solvents: Add the other solvents in the following order, ensuring the
solution is mixed thoroughly after each addition:

o Add 4 volumes of PEG300 to the DMSO stock (e.g., for 100 pL of DMSO stock, add 400
uL of PEG300).

o Add 0.5 volumes of Tween-80 (e.g., 50 pL).
o Finally, add 4.5 volumes of saline to reach the final desired volume (e.g., 450 uL).[2][6]

¢ Final Solution: The final solution will have a composition of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline. This formulation should yield a clear solution with a VUF10166
solubility of at least 2.5 mg/mL.[2] Use this solution immediately after preparation.
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Caption: VUF10166 antagonizes the 5-HT3 receptor, blocking serotonin-induced cation influx.

Experimental Workflow Diagram
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Stock Solution Preparation (in DMSO) | | Working Solution for In Vivo Use
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4. Aliquot & Store at -80°C

Caption: Workflow for preparing VUF10166 stock and in vivo working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for VUF10166
Solubilization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141808#standard-operating-procedure-for-vuf10166-
solubilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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